Cas no 87462-68-8 (1-Tridecyne, 13-iodo-)

• Product Name: 1-Tridecyne, 13-iodo-
• CAS No: 87462-68-8
• MF: C₁₃H₂₃I
• MW: 306.226196527481
• CID: 656129
• PubChem ID: 71412792
• Update Time: 2025-04-19

1-Tridecyne, 13-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-Tridecyne, 13-iodo-
• 13-iodotridec-1-yne
• 87462-68-8
• DTXSID10832334
• SCHEMBL1010391

• Inchi： 1S/C13H23I/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h1H,3-13H2
• InChI Key： VMPRFKHZRUMDHZ-UHFFFAOYSA-N
• SMILES： ICCCCCCCCCCCC#C

Computed Properties

• Exact Mass: 306.08445g/mol
• Monoisotopic Mass: 306.08445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 0Ų